Cas no 175293-84-2 (ethyl thieno[2,3-d]pyrimidine-4-carboxylate)

Ethyl thieno[2,3-d]pyrimidine-4-carboxylate is a heterocyclic compound featuring a fused thienopyrimidine core with an ethyl ester functional group at the 4-position. This structure imparts significant versatility in medicinal chemistry and materials science applications. The thienopyrimidine scaffold is known for its electron-rich properties, enhancing reactivity in nucleophilic substitution and cross-coupling reactions. The ethyl ester moiety offers synthetic flexibility, allowing further derivatization into amides or carboxylic acids. Its rigid, planar architecture contributes to strong π-π stacking interactions, making it valuable in designing organic semiconductors or fluorescent probes. The compound exhibits moderate stability under ambient conditions and demonstrates good solubility in common organic solvents, facilitating its use in solution-phase synthesis. Its unique electronic properties also make it a promising intermediate for bioactive molecule development, particularly in kinase inhibitor research.
ethyl thieno[2,3-d]pyrimidine-4-carboxylate structure
175293-84-2 structure
Product Name:ethyl thieno[2,3-d]pyrimidine-4-carboxylate
CAS No:175293-84-2
MF:C9H8N2O2S
MW:208.237020492554
CID:2194771
Update Time:2025-07-02

ethyl thieno[2,3-d]pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl thieno[2,3-d]pyrimidine-4-carboxylate
    • Thieno[2,3-d]pyrimidine-4-carboxylic acid, ethyl ester
    • ethyl thieno[2,3-d]pyrimidine-4-carboxylate
    • Inchi: 1S/C9H8N2O2S/c1-2-13-9(12)7-6-3-4-14-8(6)11-5-10-7/h3-5H,2H2,1H3
    • InChI Key: KNGOMKIMCIZXIM-UHFFFAOYSA-N
    • SMILES: S1C=CC2C1=NC=NC=2C(=O)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 225
  • XLogP3: 1.7
  • Topological Polar Surface Area: 80.3

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Additional information on ethyl thieno[2,3-d]pyrimidine-4-carboxylate

Comprehensive Overview of Ethyl Thieno[2,3-d]pyrimidine-4-carboxylate (CAS No. 175293-84-2)

Ethyl thieno[2,3-d]pyrimidine-4-carboxylate (CAS No. 175293-84-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and versatile applications. This thienopyrimidine derivative is characterized by a fused ring system combining thiophene and pyrimidine moieties, which are pivotal in drug discovery and material science. Its ethyl ester functional group enhances solubility and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for ethyl thieno[2,3-d]pyrimidine-4-carboxylate has surged, driven by its potential in developing kinase inhibitors and antiviral agents. Researchers are particularly interested in its role in targeting protein-protein interactions (PPIs), a hot topic in modern drug design. The compound's ability to modulate enzymatic activity aligns with the growing focus on precision medicine and personalized therapies, addressing unmet medical needs in oncology and infectious diseases.

The synthesis of CAS No. 175293-84-2 typically involves multi-step organic reactions, including cyclization and esterification, with yields optimized through green chemistry principles. This aligns with the industry's shift toward sustainable synthesis, a trend frequently searched by professionals seeking eco-friendly alternatives. Analytical techniques such as NMR spectroscopy and HPLC are employed to ensure high purity, a critical factor for regulatory compliance in pharmaceutical applications.

Beyond therapeutics, ethyl thieno[2,3-d]pyrimidine-4-carboxylate is explored in material science for its optoelectronic properties. Its π-conjugated system makes it a candidate for organic semiconductors, resonating with the rise of flexible electronics and wearable technology. This dual applicability in life sciences and advanced materials underscores its interdisciplinary relevance.

Frequently asked questions about this compound include its storage conditions (recommended: inert atmosphere, -20°C), supplier availability, and scalability for industrial production. Addressing these queries, suppliers often highlight GMP-grade manufacturing and custom synthesis services to meet diverse research needs. The compound's patent landscape is another area of interest, with several filings emphasizing its utility in combination therapies.

In summary, ethyl thieno[2,3-d]pyrimidine-4-carboxylate (CAS No. 175293-84-2) represents a convergence of innovation in drug development and advanced materials. Its adaptability to high-throughput screening and compatibility with bioorthogonal chemistry further solidify its position as a cornerstone in modern scientific endeavors. As research progresses, this compound is poised to play a transformative role in addressing global health and technological challenges.

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